Cas no 1805100-65-5 (2-Bromo-3-cyano-5-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-3-cyano-5-(trifluoromethyl)aniline
• CAS No: 1805100-65-5
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4970470
• Update Time: 2023-08-24

2-Bromo-3-cyano-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-(trifluoromethyl)aniline
• 3-Amino-2-bromo-5-(trifluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF3N2/c9-7-4(3-13)1-5(2-6(7)14)8(10,11)12/h1-2H,14H2
• InChI Key： RGLBAYISAAPMOX-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(F)(F)F)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8